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Compound of Interest

Compound Name: 2-Bromo-6-chlorophenol

Cat. No.: B1265517 Get Quote

This document provides essential safety and logistical guidance for the handling of 2-Bromo-6-
chlorophenol, designed for researchers, scientists, and drug development professionals. The

following procedures are critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification
2-Bromo-6-chlorophenol is a hazardous substance requiring careful handling. Its primary

classifications are summarized below.

Hazard Category Classification GHS Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3][4]

Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2][3][4]

Target Organ Toxicity Category 3 (Single Exposure)
H335: May cause respiratory

irritation[1][2][3]

Aquatic Hazard (Acute) Category 2 H401: Toxic to aquatic life[5]
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Under fire conditions, hazardous decomposition products include carbon oxides, hydrogen

bromide gas, and hydrogen chloride gas.[5][6] The compound is also noted to be sensitive to

air and light.[5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The required equipment

is detailed below.

PPE Category Specification Material/Type Guidance

Hand Protection

Chemical-resistant gloves.

Double-gloving is

recommended.

Inner Glove: Nitrile. Outer

Glove: Neoprene or Butyl

Rubber for extended contact.

[7][8] Always inspect gloves

before use and use proper

removal technique.[5][6][9]

Eye & Face Protection Splash and impact protection.

Chemical splash goggles

conforming to EU or NIOSH

standards.[3] A face shield

should be worn over goggles

when there is a significant

splash hazard.[8][10]

Body Protection
Full coverage of arms and

body.

A fully buttoned, flame-

resistant lab coat is required.

[9][10] For tasks with a high

splash potential, a chemical-

resistant apron (e.g., butyl

rubber or neoprene) should be

worn over the lab coat.[8]

Respiratory Protection

Required when handling

outside of a fume hood or

when aerosols may be

generated.

Air-purifying respirator

equipped with an organic

vapor cartridge.[3][10]
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Safe Handling and Operational Plan
A systematic approach to handling ensures minimal risk of exposure and contamination.

Engineering Controls
Ventilation: All handling of 2-Bromo-6-chlorophenol, including weighing and solution

preparation, must be conducted inside a certified chemical fume hood.[8]

Emergency Equipment: A safety shower and eyewash station must be unobstructed and

readily accessible within the immediate work area.

Standard Operating Procedure
Preparation:

Designate and prepare a specific area within the fume hood for the procedure.

Assemble all necessary apparatus and reagents before beginning.

Ensure all containers are clearly labeled.

Don all required PPE as specified in the table above.

Handling:

Keep the container tightly closed when not in use.[3][11]

Avoid breathing any dust or vapors.[3][11]

Prevent all contact with skin and eyes.[9]

Do not eat, drink, or smoke in the laboratory.[5][11]

Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[6][11][12]
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The substance should be stored locked up and protected from light and air.[3][5][11]

Emergency and First Aid Protocol
Immediate and appropriate action is critical in the event of an exposure.

Exposure Route Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

[11] Wash the affected area with copious

amounts of soap and water for at least 15

minutes.[11] For phenol-based compounds,

treatment with polyethylene glycol (PEG 300 or

400) is highly recommended.[7][13] Seek

medical attention if irritation persists.[11]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[11] Remove contact lenses if present and

easy to do.[11] Seek immediate medical

attention.[11]

Inhalation

Move the individual to fresh air immediately.[2]

[11] If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-

to-mouth).[2] Seek immediate medical attention.

[11]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

thoroughly with water.[5][11] Call a poison

control center or seek immediate medical

attention.[5][11]

Spill and Disposal Plan
Proper management of waste and spills is essential to protect personnel and the environment.

Spill Cleanup
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Evacuate: Alert personnel and evacuate the immediate area.

Control: Remove all ignition sources.[9][14]

Contain: Use an inert, absorbent material (e.g., sand, vermiculite) to contain the spill. Do not

use combustible materials.

Collect: Carefully sweep or scoop the contained material into a designated, labeled

hazardous waste container.[15]

Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.[15]

Waste Disposal
Segregation: All 2-Bromo-6-chlorophenol waste, including contaminated consumables

(gloves, wipes) and empty containers, must be segregated as halogenated organic waste.

[15]

Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) department. Do not pour this chemical down the drain.[5][11][13]

Chemical Handling Workflow
The following diagram outlines the logical workflow for safely handling 2-Bromo-6-
chlorophenol from preparation to disposal.
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Caption: Logical workflow for the safe handling of 2-Bromo-6-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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